Cas no 2287265-66-9 (2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287265-66-9
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 6044380
• PubChem ID: 137944738
• Update Time: 2025-06-12

2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-{3-cyclopentylbicyclo[1.1.1]pentan-1-yl}acetic acid
• 2287265-66-9
• EN300-6761526
• 2-(3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid

• Inchi： 1S/C20H25NO4/c22-17(23)16(21-18(24)25-10-14-6-2-1-3-7-14)20-11-19(12-20,13-20)15-8-4-5-9-15/h1-3,6-7,15-16H,4-5,8-13H2,(H,21,24)(H,22,23)
• InChI Key： GAJQRRQUVPWNBB-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3CCCC3)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 343.17835828g/mol
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid

Comprehensive Overview of 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287265-66-9)

2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287265-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of bicyclo[1.1.1]pentane derivatives, which are increasingly explored for their potential in drug discovery and medicinal chemistry. Its molecular structure combines a cyclopentyl group and a bicyclo[1.1.1]pentane scaffold, making it a valuable building block for designing novel therapeutics.

One of the most intriguing aspects of this compound is its benzyloxycarbonyl (Cbz) protecting group, which is widely used in peptide synthesis. The presence of the Cbz group enhances the compound's stability and facilitates its application in multi-step synthetic routes. Researchers are particularly interested in its potential role as an intermediate in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. The compound's acetic acid moiety further expands its utility in conjugation reactions, enabling the creation of more complex molecular architectures.

In recent years, the demand for small-molecule modulators and peptide mimetics has surged, driven by advancements in targeted therapy and personalized medicine. 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid aligns with these trends, as its rigid bicyclo[1.1.1]pentane core can mimic peptide bonds while offering improved metabolic stability. This property is highly sought after in the development of proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

The compound's CAS No. 2287265-66-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and fragment-based drug design. Its unique structure also makes it a candidate for studying molecular strain and steric effects in chemical reactions, topics that are gaining traction in computational chemistry and molecular modeling communities.

From a synthetic perspective, the preparation of 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid involves sophisticated techniques such as transition-metal catalysis and photochemical reactions. These methods are often discussed in the context of green chemistry and sustainable synthesis, addressing the increasing focus on environmentally friendly practices in the pharmaceutical industry.

In summary, 2-(benzyloxycarbonylamino)-2-(3-cyclopentyl-1-bicyclo[1.1.1]pentanyl)acetic acid represents a versatile and promising compound in modern chemical research. Its applications span from drug discovery to material science, making it a subject of ongoing investigation and innovation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.